Cas no 1179362-56-1 (6-Chloro-3-(trifluoromethyl)picolinimidamide hydrochloride)

• Product Name: 6-Chloro-3-(trifluoromethyl)picolinimidamide hydrochloride
• CAS No: 1179362-56-1
• MF: C₇H₆Cl₂F₃N₃
• MW: 260.043849468231
• CID: 1030786
• PubChem ID: 53485058
• Update Time: 2025-05-20

6-Chloro-3-(trifluoromethyl)picolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(trifluoromethyl)picolinimidamide hydrochloride
• 6-chloro-3-(trifluoromethyl)pyridine-2-carboximidamide,hydrochloride
• AKOS015846430
• 6-CHLORO-3-(TRIFLUOROMETHYL)PYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• DB-359415
• 6-Chloro-3-(trifluoromethyl)pyridine-2-carboximidamide--hydrogen chloride (1/1)
• DTXSID50704349
• 6-Chloro-3-(trifluoromethyl)picolinimidamidehydrochloride
• 1179362-56-1

• Inchi： 1S/C7H5ClF3N3.ClH/c8-4-2-1-3(7(9,10)11)5(14-4)6(12)13;/h1-2H,(H3,12,13);1H
• InChI Key： ASHDINZLNHGICE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(F)(F)F)C(C(=N)N)=N1.Cl

Computed Properties

• Exact Mass: 258.9890871g/mol
• Monoisotopic Mass: 258.9890871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 6-Chloro-3-(trifluoromethyl)picolinimidamide hydrochloride

Research Brief on 6-Chloro-3-(trifluoromethyl)picolinimidamide hydrochloride (CAS: 1179362-56-1)

6-Chloro-3-(trifluoromethyl)picolinimidamide hydrochloride (CAS: 1179362-56-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This compound, characterized by its picolinimidamide core and trifluoromethyl substituent, has been the subject of recent research due to its potential applications in the development of novel therapeutic agents. The following brief provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of 6-Chloro-3-(trifluoromethyl)picolinimidamide hydrochloride as a key intermediate in the synthesis of bioactive molecules. Its unique chemical structure, featuring both chloro and trifluoromethyl groups, makes it a versatile building block for the construction of more complex pharmacophores. Researchers have explored its utility in the development of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in a range of diseases such as cancer, inflammation, and infectious diseases.

One of the most notable applications of this compound is in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with pathological conditions. The trifluoromethyl group in 6-Chloro-3-(trifluoromethyl)picolinimidamide hydrochloride enhances the binding affinity of derived inhibitors to kinase active sites, thereby improving their potency and selectivity. Recent preclinical studies have demonstrated promising results in the inhibition of specific kinases involved in tumor growth and metastasis.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential as an antimicrobial agent. The presence of the chloro and trifluoromethyl groups contributes to its ability to disrupt microbial cell membranes and interfere with essential metabolic pathways. Preliminary studies have shown activity against a range of bacterial and fungal pathogens, suggesting its potential as a lead compound for the development of new antibiotics.

The synthesis of 6-Chloro-3-(trifluoromethyl)picolinimidamide hydrochloride has been optimized in recent years to improve yield and purity. Advanced synthetic methodologies, including catalytic processes and green chemistry approaches, have been employed to streamline its production. These advancements have facilitated its broader use in medicinal chemistry research and drug development programs.

In conclusion, 6-Chloro-3-(trifluoromethyl)picolinimidamide hydrochloride (CAS: 1179362-56-1) represents a valuable chemical entity with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a promising candidate for further development. Ongoing research is expected to uncover additional therapeutic potentials and refine its applications in the treatment of various diseases.